3-benzyl-6-(benzyloxy)-5-bromopyrimidin-4(3H)-one

• CAS No.: 773103-15-4
• Molecular Formula: C18H15BrN2O2
• Molecular Weight: 371.2 g/mol
• IUPAC Name: 3-benzyl-5-bromo-6-phenylmethoxypyrimidin-4-one
• InChI: InChI=1S/C18H15BrN2O2/c19-16-17(23-12-15-9-5-2-6-10-15)20-13-21(18(16)22)11-14-7-3-1-4-8-14/h1-10,13H,11-12H2
• InChI Key: QNAOTWRJJMVAEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=NC(=C(C2=O)Br)OCC3=CC=CC=C3

Description

3-benzyl-6-(benzyloxy)-5-bromopyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C18H15BrN2O2 and its molecular weight is 371.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-benzyl-6-(benzyloxy)-pyrimidin-4(3H)-one (from Step 1) (5.00 g, 17.1 mmol) and N-bromosuccinimide (3.15 g, 17.7 mmol) are strirred in 100 ml anhydrous dimethylformamide for 20 hours. The solution is poured onto 1 L of ice with stirring and allowed to come to room temperature, when the product is collected by filtration. (5.97 g). The product is recrystalized from 60 mL hot acetonitrile (4.75 g, 75%) 1H-NMR (400 MHz, DMSO-d6) δ 7.92 (s, 1H), 7.28–7.44 (overlapping m, 9H), 7.24 (s, 1H), 5.43 (s, 2H), 5.12 (s, 2H). LC/MS tr=5.89 minutes (0–95% acetonitrile/water, 0.05% trifluoroacetic acid, over 6 minutes at 1 ml/min with detection at 254 nm, at 50° C.) ES-MS m/z 371 (M+H). HRMS m/z 371 (M+H) 371.0399, calc. 371.0395.